Cas no 2171469-64-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid
• CAS No: 2171469-64-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6184264
• PubChem ID: 165809127
• Update Time: 2025-06-10

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-2-carboxylic acid
• EN300-1495506
• 2171469-64-8

• Inchi： 1S/C27H32N2O5/c1-17(2)23(15-25(30)29-14-8-7-13-24(29)26(31)32)28-27(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： GRSGEEAFKRXUFR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)C)CC(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic Acid (CAS No. 2171469-64-8)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid, identified by its CAS number 2171469-64-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl moiety and a piperidine ring, contribute to its potential as a building block for the synthesis of novel therapeutic agents.

The< strong>fluoren-9-ylmethoxycarbonyl group is a key pharmacophore in this compound, known for its ability to enhance the solubility and bioavailability of attached molecules. This feature is particularly valuable in drug design, where improving the pharmacokinetic properties of a candidate drug can significantly influence its efficacy and safety. Additionally, the piperidine ring is a common structural element in many bioactive compounds, often contributing to their binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of new treatments for various diseases, including cancer and neurological disorders. The compound 1-3-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid has been investigated for its potential role in these therapeutic areas. For instance, studies have suggested that this molecule may interact with specific enzymes or receptors involved in disease pathways, thereby modulating their activity. Such interactions could lead to the development of novel drugs that target these pathways more effectively than existing therapies.

The synthesis of 1-3-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired product. These methods are critical for constructing the complex framework of the molecule while maintaining functional group integrity.

One of the most compelling aspects of this compound is its versatility as a scaffold for drug discovery. By modifying different parts of its structure, researchers can generate a library of derivatives with varying biological activities. This approach allows for the systematic exploration of pharmacological space, increasing the likelihood of identifying compounds with optimal therapeutic profiles. The< strong>fluoren-9-ylmethoxycarbonyl group, in particular, provides a handle for further chemical modifications, enabling the fine-tuning of properties such as solubility and metabolic stability.

Evaluation of the biological activity of 1-3-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid has revealed several promising leads. In vitro assays have demonstrated that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression. These findings are particularly intriguing given the high unmet medical need for effective anti-cancer therapies. Furthermore, preliminary studies suggest that it may also have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The< strong>piperidine moiety within this compound plays a crucial role in determining its interactions with biological targets. Piperidine-based scaffolds are well-documented for their ability to modulate receptor activity, often leading to compounds with enhanced binding affinity and selectivity. This characteristic makes< strong>1-(3-{(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine- 2-carboxylic acid an attractive starting point for developing drugs targeting neurological disorders and other conditions where receptor modulation is key.

In conclusion, 1-(3-{(9H-fluoren- 9 -yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine- 2-carboxylic acid (CAS No. 2171469- 64 -8) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in the development of next-generation medicines.